Cas no 2137791-76-3 (1-Naphthalenemethanamine, 2-ethyl-)

• Product Name: 1-Naphthalenemethanamine, 2-ethyl-
• CAS No: 2137791-76-3
• MF: C₁₃H₁₅N
• MW: 185.264903306961
• CID: 6079656
• PubChem ID: 89897878
• Update Time: 2025-06-23

1-Naphthalenemethanamine, 2-ethyl- Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenemethanamine, 2-ethyl-
• 2137791-76-3
• (2-ethylnaphthalen-1-yl)methanamine
• SCHEMBL15380460
• EN300-651598

• Inchi： 1S/C13H15N/c1-2-10-7-8-11-5-3-4-6-12(11)13(10)9-14/h3-8H,2,9,14H2,1H3
• InChI Key： WMTOGUQJUMZUNO-UHFFFAOYSA-N
• SMILES： C1(CN)=C2C(C=CC=C2)=CC=C1CC

Computed Properties

• Exact Mass: 185.120449483g/mol
• Monoisotopic Mass: 185.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.050±0.06 g/cm3(Predicted)
• Boiling Point: 323.1±11.0 °C(Predicted)
• pka: 9.17±0.30(Predicted)

Additional information on 1-Naphthalenemethanamine, 2-ethyl-

Introduction to 1-Naphthalenemethanamine, 2-ethyl- (CAS No. 2137791-76-3)

The compound 1-Naphthalenemethanamine, 2-ethyl- (CAS No. 2137791-76-3) represents a significant advancement in the field of organic chemistry and pharmaceutical research. This molecule, characterized by its naphthalene core substituted with an ethyl group and an amine functionality, has garnered attention due to its versatile applications in synthetic chemistry and potential roles in drug development. The structural features of this compound make it a valuable intermediate in the synthesis of more complex molecules, particularly in the pharmaceutical industry where precise molecular architecture is crucial for biological activity.

1-Naphthalenemethanamine, 2-ethyl- belongs to the class of aromatic amines, which are well-documented for their role in various biological processes and medicinal applications. The presence of the naphthalene ring system enhances the compound's stability and reactivity, making it a preferred choice for researchers exploring new synthetic pathways. Recent studies have highlighted its utility in the development of novel therapeutic agents, where its structural motif contributes to favorable pharmacokinetic properties.

In the realm of pharmaceutical research, the compound has been investigated for its potential as a precursor in the synthesis of bioactive molecules. Its amine group provides a reactive site for further functionalization, enabling the creation of derivatives with tailored biological activities. For instance, researchers have explored its use in generating compounds with anti-inflammatory and antimicrobial properties. The ethyl substituent on the naphthalene ring further modulates the electronic properties of the molecule, influencing its interactions with biological targets.

One of the most compelling aspects of 1-Naphthalenemethanamine, 2-ethyl- is its role in advancing green chemistry principles. The synthesis of this compound has been optimized to minimize waste and energy consumption, aligning with global efforts to promote sustainable chemical practices. Modern synthetic methodologies leverage catalytic processes and solvent-free reactions to enhance efficiency, reducing the environmental footprint of chemical production. These innovations not only improve yield but also ensure that the compound remains accessible for widespread research applications.

The pharmacological potential of 1-Naphthalenemethanamine, 2-ethyl- has been further explored through computational modeling and experimental validation. Studies indicate that its structural features may enable interactions with specific enzymes and receptors involved in disease pathways. By understanding these interactions at a molecular level, researchers can design more effective drugs with reduced side effects. The compound's ability to serve as a scaffold for drug discovery underscores its importance in modern medicinal chemistry.

Recent breakthroughs in chemical biology have demonstrated the compound's utility in probing cellular mechanisms. Researchers have utilized derivatives of 1-Naphthalenemethanamine, 2-ethyl- to study enzyme inhibition and signal transduction pathways. These investigations provide critical insights into disease mechanisms and open new avenues for therapeutic intervention. The precision offered by this compound in biochemical assays highlights its value as a tool for scientific exploration.

The industrial applications of 1-Naphthalenemethanamine, 2-ethyl- extend beyond pharmaceuticals into materials science and specialty chemicals. Its unique electronic properties make it suitable for use in organic electronics, where it contributes to the development of advanced materials for optoelectronic devices. Additionally, its role as a building block in fine chemical synthesis underscores its versatility across multiple industries.

As research continues to uncover new applications for 1-Naphthalenemethanamine, 2-ethyl-, collaborations between academia and industry are fostering innovation at an unprecedented pace. These partnerships accelerate the translation of laboratory discoveries into commercial products, ensuring that advancements benefit society as a whole. The compound's multifaceted utility positions it as a cornerstone of modern chemical research.

In conclusion, 1-Naphthalenemethanamine, 2-ethyl- (CAS No. 2137791-76-3) exemplifies the intersection of organic chemistry and pharmaceutical innovation. Its structural features, synthetic accessibility, and biological relevance make it a cornerstone of contemporary research efforts. As scientists delve deeper into its potential applications, we can anticipate further breakthroughs that will shape the future of medicine and materials science.